592-84-7

Butyl formate

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• CAS RN:
• 592-84-7

• Formula:
• C5H10O2
  HCOO(CH2)3CH3
  C5H10O2

• InChI:
• InChI=1S/C5H10O2/c1-2-3-4-7-5-6/h5H,2-4H2,1H3

• InChIKey:
• NMJJFJNHVMGPGM-UHFFFAOYSA-N

• Absolute rate coefficient for the reaction of Cl atom with butyl formate has been measured by laser photolysis-resonance fluorescence technique.
  Butyl formate is an aliphatic ester that can be used as a food flavoring agent.
  Butyl formate, also known as butyl methanoate or fema 2916, belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). Butyl formate exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Butyl formate has been primarily detected in feces. Within the cell, butyl formate is primarily located in the cytoplasm. Butyl formate can be biosynthesized from butan-1-ol. Butyl formate is a brandy, fruity, an...

Clitidine

• CAS RN:
• 63592-84-7

• Formula:
• C11H14N2O6

• InChI:
• InChI=1S/C11H14N2O6/c12-6-1-2-13(3-5(6)11(17)18)10-9(16)8(15)7(4-14)19-10/h1-3,7-10,12,14-16H,4H2,(H,17,18)/t7-,8-,9-,10-/m1/s1

• InChIKey:
• FYEBWHCXONMZDU-ZYUZMQFOSA-N

• Clitidine is a pyridine nucleoside comprising 4-imino-1,4-dihydro-3-pyridinecarboxylic acid as the nucleobase having the beta-ribofuranosyl moiety attached at position 1. A toxin produced by poisonous mushrooms. It has a role as a toxin and a fungal metabolite. It is a pyridine nucleoside, an imine and a pyridinemonocarboxylic acid. It derives from a D-ribosylnicotinic acid.